![molecular formula C13H13N3OS B6579529 N-[6-(methylsulfanyl)pyridazin-3-yl]-2-phenylacetamide CAS No. 1021225-22-8](/img/structure/B6579529.png)
N-[6-(methylsulfanyl)pyridazin-3-yl]-2-phenylacetamide
Overview
Description
N-[6-(methylsulfanyl)pyridazin-3-yl]-2-phenylacetamide (NMP-PAA) is a synthetic compound with a wide range of applications in scientific research. It is a small molecule that can be synthesized from the reaction of 6-methylsulfanyl-pyridazin-3-amine and 2-phenylacetamide. Structurally, NMP-PAA is a cyclic amide that is composed of a pyridazin-3-yl ring and a phenylacetamide moiety. It has been used in scientific research for its ability to interact with biological molecules, such as proteins and enzymes, and to induce biochemical and physiological effects.
Scientific Research Applications
Antimicrobial Activity
Pyridazine and pyridazinone derivatives have shown a wide range of antimicrobial activities . They can be used in the development of new drugs to combat various bacterial and fungal infections.
Antidepressant Activity
These compounds have also been found to exhibit antidepressant effects . This makes them potential candidates for the development of new antidepressant medications.
Antihypertensive Activity
Pyridazine and pyridazinone derivatives have shown antihypertensive activities . They could be used in the development of drugs to manage high blood pressure.
Anticancer Activity
These compounds have demonstrated anticancer properties . They could be used in the development of new cancer therapies.
Antiplatelet Activity
Pyridazine and pyridazinone derivatives have shown antiplatelet activities . They could be used in the development of drugs to prevent blood clots.
Antiulcer Activity
These compounds have shown antiulcer activities . They could be used in the development of drugs to treat ulcers.
Herbicidal Activity
Pyridazine and pyridazinone derivatives have shown herbicidal activities . They could be used in the development of new herbicides.
Fluorescence Probe for Cadmium
A compound similar to “N-[6-(methylsulfanyl)pyridazin-3-yl]-2-phenylacetamide” has been used as a low-molecular-weight fluorescence probe for Cadmium . It could discriminate between Cadmium and Zinc and exhibited a highly selective turn-on response toward Cadmium over biologically related metal ions .
Mechanism of Action
Target of Action
Pyridazine derivatives have been shown to interact with a range of biological targets and physiological effects .
Mode of Action
Pyridazine derivatives have been utilized in medicinal chemistry against a range of biological targets and physiological effects .
Biochemical Pathways
Pyridazine derivatives have been shown to possess a wide range of pharmacological properties such as antimicrobial, antidepressant anti-hypertensive, anticancer, antiplatelet, antiulcer, herbicidal, antifeedant and various other anticipated biological activities .
properties
IUPAC Name |
N-(6-methylsulfanylpyridazin-3-yl)-2-phenylacetamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H13N3OS/c1-18-13-8-7-11(15-16-13)14-12(17)9-10-5-3-2-4-6-10/h2-8H,9H2,1H3,(H,14,15,17) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UVLRLMKHMZTMTJ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CSC1=NN=C(C=C1)NC(=O)CC2=CC=CC=C2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H13N3OS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
259.33 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(6-(methylthio)pyridazin-3-yl)-2-phenylacetamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-(2-methoxyphenyl)-4-{6-[(4-methylpyridin-2-yl)amino]pyridazin-3-yl}piperazine-1-carboxamide](/img/structure/B6579463.png)
![6-[4-(2-fluorobenzenesulfonyl)piperazin-1-yl]-N-(4-methylpyridin-2-yl)pyridazin-3-amine](/img/structure/B6579464.png)
![6-{4-[(3,5-dimethyl-1,2-oxazol-4-yl)sulfonyl]piperazin-1-yl}-N-(4-methylpyridin-2-yl)pyridazin-3-amine](/img/structure/B6579468.png)
![1-(4-methoxyphenyl)-3-[2-({6-[(6-methylpyridin-2-yl)amino]pyridazin-3-yl}amino)ethyl]urea](/img/structure/B6579480.png)
![1-(3-fluoro-4-methylphenyl)-3-[2-({6-[(6-methylpyridin-2-yl)amino]pyridazin-3-yl}amino)ethyl]urea](/img/structure/B6579484.png)
![N-(4-{[2-({6-[(6-methylpyridin-2-yl)amino]pyridazin-3-yl}amino)ethyl]sulfamoyl}phenyl)acetamide](/img/structure/B6579490.png)
![N-(2,3-dihydro-1,4-benzodioxin-6-yl)-4-{6-[(6-methylpyridin-2-yl)amino]pyridazin-3-yl}piperazine-1-carboxamide](/img/structure/B6579494.png)
![2-(4-fluorophenoxy)-N-{2-[6-oxo-3-(pyridin-3-yl)-1,6-dihydropyridazin-1-yl]ethyl}acetamide](/img/structure/B6579504.png)
![N-[6-(methylsulfanyl)pyridazin-3-yl]-2-(trifluoromethyl)benzamide](/img/structure/B6579530.png)
![4-fluoro-N-{6-[(3-{[(pyridin-2-yl)methyl]carbamoyl}propyl)sulfanyl]pyridazin-3-yl}benzamide](/img/structure/B6579536.png)